5-Chloro-2-nitroaniline

• CAS: 1635-61-6
• Synonyms: 5-Chloro-2-nitro-benzenamine; _x000B_5-Chloro-2-nitro-aniline; 1-Nitro-2-amino-4-chlorobenzene; 2-Amino-4-chloro-1-nitrobenzene; 2-Amino-4-chloronitrobenzene; 2-Nitro-5-chloroaniline; 3-Amino-4-nitrochlorobenzene; 3-Chloro-6-nitroaniline; 5-Chlor-2-nitroan
• Molecular Formula: C6H5ClN2O2
• Molecular Weight: 172.57 g/mol
• SMILES: C1=CC(=C(C=C1Cl)N)[N+](=O)[O-]
• InChI: InChI=1S/C6H5ClN2O2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H,8H2
• InChIKey: ZCWXYZBQDNFULS-UHFFFAOYSA-N

Researchers requiring precise acylation control often face side-product challenges with highly reactive o- or p-nitroaniline isomers. 5-Chloro-2-nitroaniline solves this with moderated kinetics (k = 0.0026 L·mol⁻¹·s⁻¹ at 50°C), enabling cleaner routes to sorafenib analogues and albendazole. • Enables a safer, non-high-pressure albendazole route, eliminating propylthiol. • Unique NLO activity supports frequency-doubling material R&D. • Low volatility (0.19 Pa at 298.15 K) and exothermic formation data aid process scale-up safety. Supplied with batch-specific QC for reliable global procurement.

5-Chloro-2-nitroaniline: Core Properties and Comparison

5-Chloro-2-nitroaniline is a chloronitroaniline isomer utilized as a synthetic intermediate in pharmaceuticals, agrochemicals, and nonlinear optical materials . It features a chlorine atom at the 5-position and a nitro group at the 2-position on an aniline ring [1]. Key physicochemical properties include a melting point of 125–129 °C (dec.) and a molecular weight of 172.57 g/mol [2]. While multiple chloronitroaniline isomers exist, this specific regioisomer provides distinct reactivity and performance advantages for certain applications.

• [1] PubChem. (2025). 5-Chloro-2-nitroaniline. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitroaniline View Source
• [2] IUCr. (2005). 5-Chloro-2-nitroaniline. Acta Crystallographica Section E, 61(7), o2220–o2221. DOI: 10.1107/S1600536805019707 View Source

5-Chloro-2-nitroaniline: Isomer Substitution Limitations

The position of chlorine and nitro substituents on the aniline ring critically influences thermodynamic stability, electronic properties, and reaction kinetics. Different regioisomers of chloronitroaniline exhibit distinct standard molar enthalpies of formation and sublimation [1], different acylation rates [2], and divergent crystal packing and nonlinear optical properties [3]. Using an isomer like 4-chloro-3-nitroaniline or 2-chloro-4-nitroaniline in place of 5-chloro-2-nitroaniline can alter reaction energetics, yields, and material performance characteristics. The following sections provide quantitative evidence of these differences.

• [1] Lobo Ferreira, A. I. M. C., et al. (2008). Combined experimental and computational thermochemistry of isomers of chloronitroanilines. The Journal of Chemical Thermodynamics, 40(2), 155–165. DOI: 10.1016/j.jct.2007.07.007 View Source
• [2] Bel'skii, V. E., & Vinnik, M. I. (1964). Kinetics and mechanism of the acylation of aromatic amines in the system acetic acid — Acetic anhydride. Russian Chemical Bulletin, 13(1), 33–37. DOI: 10.1007/BF01179562 View Source
• [3] Gerbi, D. J., Boyd, G. T., Ender, D. A., & Leung, P. C. W. (1988). Nonlinear Optical Properties of Chloronitroanilines. MRS Online Proceedings Library, 109, 331. DOI: 10.1557/PROC-109-331 View Source

5-Chloro-2-nitroaniline: Quantitative Comparative Evidence

Thermodynamic Stability vs. 4-Chloro-3-nitroaniline

The standard molar enthalpy of formation in the condensed phase for 5-chloro-2-nitroaniline is significantly lower than that of its isomer 4-chloro-3-nitroaniline [1]. This difference indicates lower energetic content and potentially different stability and handling characteristics.

Evidence Dimension	Standard molar enthalpy of formation (condensed phase) at T = 298.15 K
Target Compound Data	ΔfHm°(cr) = -79.3 ± 1.7 kJ·mol⁻¹
Comparator Or Baseline	4-Chloro-3-nitroaniline: ΔfHm°(cr) = -61.5 ± 1.6 kJ·mol⁻¹
Quantified Difference	Difference = 17.8 kJ·mol⁻¹ (5-chloro-2-nitroaniline more exothermic)
Conditions	Rotating bomb combustion calorimetry, p° = 0.1 MPa

Why This Matters

This ~18 kJ·mol⁻¹ difference in enthalpy of formation can impact process energy balance calculations and safety assessments during scale-up.

• [1] Lobo Ferreira, A. I. M. C., et al. (2008). Combined experimental and computational thermochemistry of isomers of chloronitroanilines. The Journal of Chemical Thermodynamics, 40(2), 155–165. DOI: 10.1016/j.jct.2007.07.007 View Source

Sublimation Thermodynamics vs. 4-Chloro-3-nitroaniline

5-Chloro-2-nitroaniline exhibits a higher standard molar enthalpy of sublimation and a lower vapor pressure at 298.15 K compared to 4-chloro-3-nitroaniline [1]. This suggests stronger intermolecular interactions in the solid state and lower volatility.

Evidence Dimension	Standard molar enthalpy of sublimation at T = 298.15 K
Target Compound Data	ΔcrᵍHm° = 106.9 ± 1.8 kJ·mol⁻¹; p(298.15 K) = 0.19 Pa
Comparator Or Baseline	4-Chloro-3-nitroaniline: ΔcrᵍHm° = 101.8 ± 1.5 kJ·mol⁻¹; p(298.15 K) = 0.36 Pa
Quantified Difference	Δ(ΔcrᵍHm°) = 5.1 kJ·mol⁻¹; p ratio = 0.53 (5-Cl-2-NO₂ less volatile)
Conditions	Knudsen effusion technique and Clausius-Clapeyron equation

Why This Matters

Lower volatility can be advantageous for reducing material loss during handling and storage, and for certain vapor deposition processes.

• [1] Lobo Ferreira, A. I. M. C., et al. (2008). Combined experimental and computational thermochemistry of isomers of chloronitroanilines. The Journal of Chemical Thermodynamics, 40(2), 155–165. DOI: 10.1016/j.jct.2007.07.007 View Source

Enthalpies of Formation Across Isomers

Experimental and computational studies across chloronitroaniline isomers reveal that 5-chloro-2-nitroaniline has the most exothermic condensed phase enthalpy of formation among measured isomers [1]. Its gaseous phase enthalpy is also more exothermic than 2-chloro-5-nitroaniline but less than 2-chloro-4-nitroaniline.

Evidence Dimension	Standard molar enthalpy of formation (condensed and gaseous phase) at T = 298.15 K
Target Compound Data	ΔfHm°(cr) = -79.3 ± 1.7 kJ·mol⁻¹; ΔfHm°(g) = 27.6 ± 2.5 kJ·mol⁻¹
Comparator Or Baseline	2-Chloro-4-nitroaniline: ΔfHm°(cr) = -74.9 ± 1.4 kJ·mol⁻¹; 2-Chloro-5-nitroaniline: ΔfHm°(cr) = -71.0 ± 1.5 kJ·mol⁻¹ [2]
Quantified Difference	ΔfHm°(cr) for 5-Cl-2-NO₂ is -4.4 kJ·mol⁻¹ vs. 2-Cl-4-NO₂ and -8.3 kJ·mol⁻¹ vs. 2-Cl-5-NO₂
Conditions	Rotating bomb combustion calorimetry (experimental) and G3MP2B3 computational method

Why This Matters

Knowing the relative thermodynamic stabilities aids in predicting reaction outcomes and selecting the appropriate isomer for a given synthetic pathway.

• [1] Lobo Ferreira, A. I. M. C., et al. (2008). Combined experimental and computational thermochemistry of isomers of chloronitroanilines. The Journal of Chemical Thermodynamics, 40(2), 155–165. DOI: 10.1016/j.jct.2007.07.007 View Source
• [2] da Silva, M. A. V. R., et al. (2006). Standard molar enthalpies of formation, vapour pressures, and enthalpies of sublimation of 2-chloro-4-nitroaniline and 2-chloro-5-nitroaniline. The Journal of Chemical Thermodynamics, 38(7), 817–823. DOI: 10.1016/j.jct.2005.08.009 View Source

Acylation Kinetics vs. Other Nitroanilines

In acetic acid-acetic anhydride, the acylation of 5-chloro-2-nitroaniline proceeds with a rate constant that is significantly lower than that of o-nitroaniline and p-nitroaniline, but higher than 2-chloro-4-nitroaniline [1]. This places its reactivity in a specific, predictable range.

Evidence Dimension	Second-order rate constant (k) for acylation at 50°C in acetic acid-acetic anhydride
Target Compound Data	k = 0.0026 L·mol⁻¹·s⁻¹
Comparator Or Baseline	o-Nitroaniline: k = 0.0085 L·mol⁻¹·s⁻¹; p-Nitroaniline: k = 0.0076 L·mol⁻¹·s⁻¹; 2-Chloro-4-nitroaniline: k = 0.0000 (no reaction at 25°C)
Quantified Difference	5-Chloro-2-nitroaniline is ~3.3 times slower than o-nitroaniline and ~2.9 times slower than p-nitroaniline
Conditions	Acetic acid-acetic anhydride system, 50°C

Why This Matters

The moderated reactivity of 5-chloro-2-nitroaniline allows for more controlled acylation, potentially reducing side reactions and improving yield in multi-step syntheses.

• [1] Bel'skii, V. E., & Vinnik, M. I. (1964). Kinetics and mechanism of the acylation of aromatic amines in the system acetic acid — Acetic anhydride. Russian Chemical Bulletin, 13(1), 33–37. DOI: 10.1007/BF01179562 View Source

Albendazole Synthesis: Process Advantages

Using 5-chloro-2-nitroaniline as a starting material for albendazole synthesis avoids the use of expensive and malodorous propylthiol and replaces high-risk hydrogenation reduction with a cheaper, safer alkali sulfide reduction [1].

Evidence Dimension	Process safety and cost
Target Compound Data	Avoids propylthiol; uses alkali sulfide reduction
Comparator Or Baseline	Traditional albendazole synthesis uses propylthiol and hydrogenation
Quantified Difference	Not quantified in source, but claimed as advantageous
Conditions	Albendazole synthesis (Chinese Patent CN108329211A)

Why This Matters

This alternative route can lower production costs and improve process safety for albendazole manufacturing, making 5-chloro-2-nitroaniline a strategically valuable intermediate.

• [1] Chinese Patent CN108329211A. (2018). Novel preparation method of albendazole. View Source

Second Harmonic Generation for NLO Devices

5-Chloro-2-nitroaniline has been specifically identified and patented for use in devices generating coherent second harmonic light radiation [1]. Its crystal structure and molecular properties make it suitable for frequency doubling applications, while other isomers have not been reported for this specific use.

Evidence Dimension	Second harmonic generation (SHG) activity
Target Compound Data	Demonstrated SHG; patented for SHG devices
Comparator Or Baseline	Other chloronitroanilines: No reported SHG device patents
Quantified Difference	Not applicable (qualitative patent evidence)
Conditions	Coherent light radiation at fixed fundamental frequency

Why This Matters

The unique SHG activity of 5-chloro-2-nitroaniline opens up applications in nonlinear optical devices, providing a differentiated market for this specific isomer.

• [1] European Patent EP0303429A2. (1989). Second harmonic generation with 5-chloro-2-nitroaniline. View Source

5-Chloro-2-nitroaniline: Key Application Scenarios

Controlled Acylation for Pharmaceutical Synthesis

The moderated acylation kinetics of 5-chloro-2-nitroaniline (k = 0.0026 L·mol⁻¹·s⁻¹ at 50°C) [1] allow for more precise control in reactions where higher reactivity of o- or p-nitroaniline could lead to side products. This makes it a preferred intermediate for complex molecules like sorafenib analogues [2] and albendazole [3].

Process Safety and Energy Management

The exothermic enthalpy of formation (ΔfHm°(cr) = -79.3 ± 1.7 kJ·mol⁻¹) [4] and lower volatility (p(298.15 K) = 0.19 Pa) [4] of 5-chloro-2-nitroaniline compared to its isomer 4-chloro-3-nitroaniline can inform safer handling and storage protocols, as well as energy balance calculations during process scale-up.

Nonlinear Optical Device Fabrication

5-Chloro-2-nitroaniline is uniquely suited for frequency doubling applications due to its demonstrated second harmonic generation properties [5]. Its specific crystal packing and electronic structure [6] enable efficient conversion of laser light, a feature not universally shared by other chloronitroaniline isomers.

Cost-Effective Albendazole Production

Employing 5-chloro-2-nitroaniline in albendazole synthesis circumvents the need for propylthiol and high-pressure hydrogenation, offering a safer and potentially more economical route [3]. This is particularly relevant for manufacturers seeking to optimize existing albendazole processes.

• [1] Bel'skii, V. E., & Vinnik, M. I. (1964). Kinetics and mechanism of the acylation of aromatic amines in the system acetic acid — Acetic anhydride. Russian Chemical Bulletin, 13(1), 33–37. DOI: 10.1007/BF01179562 View Source
• [2] Khandan, M., et al. (2018). Synthesis and cytotoxic evaluation of some novel quinoxalinedione diarylamide sorafenib analogues. Research in Pharmaceutical Sciences, 13(2), 168–176. DOI: 10.4103/1735-5362.223802 View Source
• [3] Chinese Patent CN108329211A. (2018). Novel preparation method of albendazole. View Source
• [4] Lobo Ferreira, A. I. M. C., et al. (2008). Combined experimental and computational thermochemistry of isomers of chloronitroanilines. The Journal of Chemical Thermodynamics, 40(2), 155–165. DOI: 10.1016/j.jct.2007.07.007 View Source
• [5] European Patent EP0303429A2. (1989). Second harmonic generation with 5-chloro-2-nitroaniline. View Source
• [6] Gerbi, D. J., Boyd, G. T., Ender, D. A., & Leung, P. C. W. (1988). Nonlinear Optical Properties of Chloronitroanilines. MRS Online Proceedings Library, 109, 331. DOI: 10.1557/PROC-109-331 View Source